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Compound of Interest

Compound Name: 1Z105

Cat. No.: B604940 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1Z105 is a novel, synthetic, and orally bioavailable small molecule that acts as a ligand for the

Toll-like receptor 4 (TLR4)/myeloid differentiation factor 2 (MD2) complex.[1][2] It has been

shown to modulate the immune response by desensitizing cells to subsequent TLR activation.

[1] Accurate preparation of a 1Z105 stock solution is the first critical step for reliable and

reproducible in vitro and in vivo experimental results. Dimethyl sulfoxide (DMSO) is the

recommended solvent for 1Z105 due to its excellent solubilizing properties for many organic

compounds.[2]

This document provides a comprehensive guide for the preparation, storage, and handling of

1Z105 stock solutions in DMSO.

Physicochemical Properties and Quantitative Data
A clear understanding of the physicochemical properties of 1Z105 is essential for accurate

stock solution preparation. The table below summarizes key quantitative data for 1Z105.
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Property Value Source

Molecular Formula C₂₅H₂₆N₄O₂S [1][2]

Molecular Weight 446.57 g/mol [2]

Appearance Solid [1]

Solubility Soluble in DMSO [2]

Experimental Protocol: Preparing a 10 mM 1Z105
Stock Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of 1Z105 in DMSO. This

concentration is a widely used starting point for subsequent dilutions to desired working

concentrations for various cellular and molecular assays.

Materials:

1Z105 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber or opaque microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Calibrated micropipettes and sterile tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Pre-weighing Preparations: Before weighing, ensure the 1Z105 powder has equilibrated to

room temperature to avoid condensation. Perform all handling of the compound and DMSO

in a chemical fume hood.
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Weighing 1Z105: Accurately weigh out 4.47 mg of 1Z105 powder using a calibrated

analytical balance and transfer it to a sterile microcentrifuge tube.

Calculation: To prepare a 10 mM (0.010 mol/L) solution in 1 mL (0.001 L):

Moles = Concentration (mol/L) x Volume (L) = 0.010 mol/L x 0.001 L = 0.00001 mol

Mass (g) = Moles (mol) x Molecular Weight ( g/mol ) = 0.00001 mol x 446.57 g/mol =

0.0044657 g = 4.47 mg

Adding DMSO: Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the

microcentrifuge tube containing the 1Z105 powder.

Dissolution: Tightly cap the tube and vortex the solution until the 1Z105 powder is completely

dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50

µL) in sterile, light-protected tubes.

Store the aliquots at -20°C for short-term storage (weeks to months) or at -80°C for long-

term storage (months to years).

Properly label all aliquots with the compound name, concentration, date of preparation,

and solvent.

Experimental Workflow
The following diagram illustrates the key steps in the preparation of the 1Z105 stock solution.
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Workflow for Preparing 1Z105 Stock Solution
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Workflow for 1Z105 Stock Preparation

Mechanism of Action: TLR4 Signaling Pathway
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1Z105 functions as a ligand for the TLR4/MD2 complex, which is a key initiator of the innate

immune response. Activation of TLR4 triggers two primary downstream signaling pathways: the

MyD88-dependent pathway and the TRIF-dependent pathway. The MyD88-dependent pathway

rapidly induces the production of pro-inflammatory cytokines, while the TRIF-dependent

pathway leads to the production of type I interferons and other inflammatory mediators.

The following diagram provides a simplified overview of the TLR4 signaling cascade.
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Simplified TLR4 Signaling Pathway
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TLR4 Signaling Cascade
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Safety Precautions
Always handle 1Z105 and DMSO in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

DMSO can facilitate the absorption of other chemicals through the skin. Therefore, exercise

caution to avoid direct contact.

Consult the Safety Data Sheet (SDS) for 1Z105 for detailed safety and handling information.

Conclusion
The protocol and information provided in this document offer a standardized method for the

preparation of 1Z105 stock solutions in DMSO. Adherence to these guidelines will help ensure

the accuracy and consistency of experimental results in research and drug development

applications involving this novel TLR4/MD2 ligand.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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